Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate

• IUPAC Name: tert-butyl N-[(5-methyl-1,2-benzoxazol-3-yl)methyl]carbamate
• InChI: InChI=1S/C14H18N2O3/c1-9-5-6-12-10(7-9)11(16-19-12)8-15-13(17)18-14(2,3)4/h5-7H,8H2,1-4H3,(H,15,17)
• InChI Key: DXKVIPLNBQHVHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)ON=C2CNC(=O)OC(C)(C)C
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

Synthesis Analysis

The synthesis of isoxazole derivatives, such as Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate, has been an interesting field of study for decades. The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research.

Molecular Structure Analysis

Isoxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant. The substitution of various groups on the isoxazole ring imparts different activity.

Physical And Chemical Properties Analysis

Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate has a molecular formula of C14H18N2O3 and a molecular weight of 262.3 g/mol. More detailed physical and chemical properties would require further experimental analysis.

Scientific Research Applications

Medicinal Chemistry Research

. Isoxazole derivatives have been studied for their potential as:

• .
• .
• .
• .
• .
• .
• .
• .

Synthetic Chemistry Research

“Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate” could be used in synthetic chemistry research. The compound could serve as a building block in the synthesis of more complex molecules. .

Research and Development

. This suggests that it could be used in various laboratory experiments to study its properties and potential applications.

Mechanism of Action

Mode of Action

Isoxazole derivatives, however, are known to interact with various biological targets based on their chemical diversity .

Biochemical Pathways

Isoxazole derivatives are known to have significant potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant agents . The substitution of various groups on the isoxazole ring imparts different activity .

Result of Action

Isoxazole derivatives are known to have a wide range of biological activities and therapeutic potential .

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This will allow for the development of clinically viable drugs using this information.